Cas no 124392-84-3 (2H-[1]Benzoxepino[5,4-c]pyrazole,8-chloro-4,5-dihydro-3-(4-methoxyphenyl)-2-phenyl-)

• Product Name: 2H-[1]Benzoxepino[5,4-c]pyrazole,8-chloro-4,5-dihydro-3-(4-methoxyphenyl)-2-phenyl-
• CAS No: 124392-84-3
• MF: C₂₄H₁₉ClN₂O₂
• MW: 402.872864961624
• CID: 186511
• PubChem ID: 3079094
• Update Time: 2025-04-19

2H-[1]Benzoxepino[5,4-c]pyrazole,8-chloro-4,5-dihydro-3-(4-methoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-[1]Benzoxepino[5,4-c]pyrazole,8-chloro-4,5-dihydro-3-(4-methoxyphenyl)-2-phenyl-
• 8-chloro-3-(4-methoxyphenyl)-2-phenyl-4,5-dihydro-[1]benzoxepino[5,4-c]pyrazole
• DTXSID60154316
• 4,5-Dihydro-8-chloro-3-(4-methoxyphenyl)-2-phenyl-2H-(1)benzoxepino(5,4-c)pyrazole
• 124392-84-3
• BRN 4584009
• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-8-chloro-3-(4-methoxyphenyl)-2-phenyl-

• Inchi： 1S/C24H19ClN2O2/c1-28-19-10-7-16(8-11-19)24-21-13-14-29-22-15-17(25)9-12-20(22)23(21)26-27(24)18-5-3-2-4-6-18/h2-12,15H,13-14H2,1H3
• InChI Key： GRYJAYWVCKHDKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCCC1C2=NN(C2C=CC=CC=2)C=1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 402.11367
• Monoisotopic Mass: 402.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28